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Compound of Interest

Compound Name: MS-0022

Cat. No.: B1676849 Get Quote

This document provides essential safety and logistical information for the proper disposal of

MS-0022, also known as Tricaine Methanesulfonate, MS-222, or Tricaine. Adherence to these

procedures is critical for ensuring laboratory safety and environmental protection. These

guidelines are intended for researchers, scientists, and drug development professionals.

I. Chemical and Physical Properties
A summary of the key properties of MS-0022 is presented below. This information is critical for

understanding the handling and disposal requirements.

Property Value Citations

Chemical Name

Tricaine Methanesulfonate,

Ethyl 3-aminobenzoate

methanesulfonate

[1][2]

CAS Number 886-86-2 [3][4]

Physical State Solid powder [3][5]

Solubility Water soluble [4]

Hazards

Causes skin and eye irritation;

may cause respiratory

irritation. Harmful to aquatic life

with long-lasting effects.

[2][6][7]
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II. Disposal Decision Workflow
The following diagram outlines the decision-making process for the proper disposal of MS-0022
waste.
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Identify MS-0022 Waste Stream

Determine Waste Type

Solid MS-0022
(Unused powder, contaminated PPE)

Solid

Liquid MS-0022 Solution

Liquid

Spill Cleanup Materials

Spill

Dispose as Hazardous Chemical Waste
(Contact EHS)

Concentration > 10%?

High Concentration
(Stock solutions, etc.)

Yes

Low Concentration
(Tank water, etc.)

No

Check pH

pH between 6 and 10?

Dispose to Sanitary Sewer
with copious amounts of water

Yes No
(Adjust pH or contact EHS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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